Cas no 140455-13-6 (Benzoic acid, 2,4,6-trifluoro-3,5-bis(trifluoromethyl)-)
140455-13-6 structure
Product Name:Benzoic acid, 2,4,6-trifluoro-3,5-bis(trifluoromethyl)-
CAS No:140455-13-6
MF:C9HF9O2
MW:312.08867430687
CID:1293515
Update Time:2024-08-04
Benzoic acid, 2,4,6-trifluoro-3,5-bis(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2,4,6-trifluoro-3,5-bis(trifluoromethyl)-
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- Inchi: 1S/C9HF9O2/c10-4-1(7(19)20)5(11)3(9(16,17)18)6(12)2(4)8(13,14)15/h(H,19,20)
- InChI Key: AHJUJTBNSNXQLP-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=C(F)C(C(F)(F)F)=C(F)C(C(F)(F)F)=C1F
Computed Properties
- Exact Mass: 311.98323
Experimental Properties
- Density: 1.718±0.06 g/cm3(Predicted)
- Boiling Point: 216.0±40.0 °C(Predicted)
- PSA: 37.3
- pka: 1.42±0.10(Predicted)
Benzoic acid, 2,4,6-trifluoro-3,5-bis(trifluoromethyl)- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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